Cas no 1261864-37-2 (2-Iodo-3-nitrobenzyl chloride)

2-Iodo-3-nitrobenzyl chloride structure
2-Iodo-3-nitrobenzyl chloride structure
Product Name:2-Iodo-3-nitrobenzyl chloride
CAS No:1261864-37-2
MF:C7H5ClINO2
MW:297.477573156357
CID:4981958
Update Time:2023-08-24

2-Iodo-3-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-3-nitrobenzyl chloride
    • Inchi: 1S/C7H5ClINO2/c8-4-5-2-1-3-6(7(5)9)10(11)12/h1-3H,4H2
    • InChI Key: NHRGPHJVELVBRC-UHFFFAOYSA-N
    • SMILES: IC1C(=CC=CC=1CCl)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.8

2-Iodo-3-nitrobenzyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2-Iodo-3-nitrobenzyl chloride
1261864-37-2 97%
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484.80 USD 2021-06-25
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790.55 USD 2021-06-25
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